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SGN-70 demonstrates a high binding affinity for the CD70 receptor, a critical factor for its

therapeutic efficacy. The affinity of the humanized monoclonal antibody, SGN-70, for CD70 was

found to be within two-fold of its chimeric precursor, c1F6.[1]

Table 1: Binding Affinity of Anti-CD70 Antibodies

Antibody
Apparent Dissociation
Constant (Kd) (nmol/L)

Cell Line Used

SGN-70 0.97[1] 786-O (CD70+)[1]

c1F6 (chimeric) 0.55[1] 786-O (CD70+)[1]

All IgG variants of a humanized anti-CD70 antibody, h1F6, bound to CD70+ 786-O cells with an

apparent affinity of approximately 1 nmol/L, and this binding was not negatively impacted by

drug conjugation.[2][3]

Experimental Protocol: Cell-Based Saturation
Binding Assay
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A cell-based saturation binding assay was employed to determine the apparent binding

affinities of SGN-70 and its chimeric counterpart, c1F6.[1]

Methodology:

Antibody Labeling: The monoclonal antibodies (SGN-70 and c1F6) were directly labeled with

europium.[1]

Cell Preparation: CD70-positive 786-O tumor cells were used for the assay.[1]

Incubation: Increasing concentrations of the europium-labeled antibodies were added to the

786-O cells.[1] The mixture was incubated for 1 to 2 hours on ice to allow binding.[1]

Washing: The cells were washed to remove any unbound antibodies.[1]

Signal Detection: The labeled cells were resuspended in a DELFIA enhancement solution.[1]

The fluorescence was then measured using a microplate reader at an excitation wavelength

of 335 nm.[1]

Data Analysis: The apparent Kd values were determined based on the half-maximal binding

observed in the assay.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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